![molecular formula C22H22N4O4S B368480 N-[4-acetyl-1'-[2-(4-methylphenoxy)ethyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide CAS No. 902255-12-3](/img/structure/B368480.png)
N-[4-acetyl-1'-[2-(4-methylphenoxy)ethyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of 1,3,4-thiadiazole . The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents . It is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents .
Synthesis Analysis
While specific synthesis information for this compound was not found, it’s known that 1,3,4-thiadiazole derivatives have been synthesized for their various biological activities .Scientific Research Applications
Molecular Modeling, Synthesis, and Pharmacological Evaluation
Substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles, closely related to the queried compound, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. Compounds in this series demonstrated significant in vitro anti-inflammatory activity, with one compound showing a 72.5% activity compared to ibuprofen's 47.7%. Analgesic activity was also notable, with the highest recorded at 69.8%. The study's insights into structure-based drug design helped reveal the action mechanism and specificity of these compounds against the COX-2 enzyme, with anti-inflammatory activity and ulcerogenic potential aligning with molecular modeling studies on cyclooxygenase enzyme (Shkair et al., 2016).
GLS Inhibitors for Therapeutic Potential
Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) and its analogs, which share a structural resemblance with the compound , have been synthesized and evaluated as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These inhibitors were explored to identify more potent GLS inhibitors with improved drug-like molecular properties. Some truncated analogs retained BPTES's potency, offering an opportunity to enhance its aqueous solubility. One analog exhibited similar potency to BPTES and showed potential in attenuating the growth of P493 human lymphoma B cells in vitro and in a mouse xenograft model (Shukla et al., 2012).
Exploration in Diversity of Structures
The synthesis of N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives showcases the potential of structural diversity within this compound class. These synthesized derivatives were confirmed through various spectral data, indicating a broad exploration in the structural variants and their potential applications (Wang et al., 2010).
Antioxidant, Antimicrobial, and Toxic Properties
Synthesis and Characterization of Novel Derivatives
New series of N-(4-acetyl-5-aryl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide and N-(4-acetyl-5-aryl-4,5-dihydro1,3,4-selenadiazol-2-yl)acetamide compounds were synthesized. Their structures were characterized using analytical and spectroscopic methods. These compounds were also evaluated for their antioxidant, antimicrobial, and toxic properties, providing insights into their potential applications in these areas (Al-Khazragie et al., 2022).
Future Directions
properties
IUPAC Name |
N-[4-acetyl-1'-[2-(4-methylphenoxy)ethyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O4S/c1-14-8-10-17(11-9-14)30-13-12-25-19-7-5-4-6-18(19)22(20(25)29)26(16(3)28)24-21(31-22)23-15(2)27/h4-11H,12-13H2,1-3H3,(H,23,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PROXFKYIKWHHPS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCN2C3=CC=CC=C3C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.